![molecular formula C7H7NO4 B6152208 2-[(2-oxo-1,2-dihydropyridin-4-yl)oxy]acetic acid CAS No. 2172159-29-2](/img/no-structure.png)
2-[(2-oxo-1,2-dihydropyridin-4-yl)oxy]acetic acid
Overview
Description
2-[(2-oxo-1,2-dihydropyridin-4-yl)oxy]acetic acid, also known as 2-OH-Pyridine-4-carboxylic acid, is a naturally-occurring organic acid found in a variety of sources, including plants, animals, and bacteria. It has a wide range of applications in scientific research, including as a reagent for synthesizing other compounds, as a tool for studying enzymatic reactions, and as a probe for examining the biochemical and physiological effects of various drugs.
Scientific Research Applications
2-[(2-oxo-1,2-dihydropyridin-4-yl)oxy]acetic acide-4-carboxylic acid has a wide range of applications in scientific research. It has been used as a reagent for synthesizing a variety of compounds, including pyridines, pyrrolidines, and quinolines. It has also been used as a tool for studying enzymatic reactions, such as the oxidation of aldehydes and ketones, and as a probe for examining the biochemical and physiological effects of various drugs.
Mechanism of Action
2-[(2-oxo-1,2-dihydropyridin-4-yl)oxy]acetic acide-4-carboxylic acid has been found to act as an inhibitor of the enzyme cytochrome P450 2C19 (CYP2C19). This enzyme is responsible for the metabolism of a variety of drugs, including proton pump inhibitors, antiepileptics, and nonsteroidal anti-inflammatory drugs. By inhibiting this enzyme, 2-[(2-oxo-1,2-dihydropyridin-4-yl)oxy]acetic acide-4-carboxylic acid can affect the metabolism of these drugs, resulting in altered pharmacokinetics and pharmacodynamics.
Biochemical and Physiological Effects
In addition to its effects on drug metabolism, 2-[(2-oxo-1,2-dihydropyridin-4-yl)oxy]acetic acide-4-carboxylic acid has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the production of inflammatory mediators, such as prostaglandins and leukotrienes, and to reduce the production of reactive oxygen species. It has also been found to reduce the production of nitric oxide and to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2).
Advantages and Limitations for Lab Experiments
2-[(2-oxo-1,2-dihydropyridin-4-yl)oxy]acetic acide-4-carboxylic acid has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is relatively stable in aqueous solutions. However, it is also relatively expensive, and it can be difficult to obtain in large quantities.
Future Directions
There are several potential future directions for the use of 2-[(2-oxo-1,2-dihydropyridin-4-yl)oxy]acetic acide-4-carboxylic acid. It could be used to study the effects of drugs on various metabolic pathways, as well as to develop new drugs that target specific enzymes. It could also be used to study the effects of drugs on various physiological processes, such as inflammation and pain. Additionally, it could be used to develop new methods for synthesizing other compounds, such as pyridines, pyrrolidines, and quinolines. Finally, it could be used to develop new methods for detecting and quantifying various drugs in biological samples.
Synthesis Methods
2-[(2-oxo-1,2-dihydropyridin-4-yl)oxy]acetic acide-4-carboxylic acid can be synthesized from a variety of starting materials, including 2-aminopyridine and 2-chloropyridine. The most commonly used method for synthesizing 2-[(2-oxo-1,2-dihydropyridin-4-yl)oxy]acetic acide-4-carboxylic acid is the Knoevenagel condensation reaction, which involves the reaction of an aldehyde or ketone with an amine or amide in the presence of a base, such as sodium hydroxide or potassium hydroxide. This reaction produces an imine, which is then hydrolyzed to produce the desired 2-[(2-oxo-1,2-dihydropyridin-4-yl)oxy]acetic acide-4-carboxylic acid product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[(2-oxo-1,2-dihydropyridin-4-yl)oxy]acetic acid involves the reaction of 4-hydroxy-2-oxo-1,2-dihydropyridine-3-carboxylic acid with chloroacetic acid in the presence of a base to form the desired product.", "Starting Materials": [ "4-hydroxy-2-oxo-1,2-dihydropyridine-3-carboxylic acid", "Chloroacetic acid", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 4-hydroxy-2-oxo-1,2-dihydropyridine-3-carboxylic acid and chloroacetic acid in a suitable solvent (e.g. water, ethanol).", "Step 2: Add a base (e.g. sodium hydroxide) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Acidify the reaction mixture with hydrochloric acid to pH 2-3.", "Step 4: Collect the precipitated product by filtration and wash with water.", "Step 5: Dry the product under vacuum to obtain 2-[(2-oxo-1,2-dihydropyridin-4-yl)oxy]acetic acid as a white solid." ] } | |
CAS RN |
2172159-29-2 |
Molecular Formula |
C7H7NO4 |
Molecular Weight |
169.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
